Elvitegravir-d6 (Major)
Elvitegravir-d6 (Major)
Brand Name:
Vulcanchem
CAS No.:
1131640-69-1
VCID:
VC0030367
InChI:
InChI=1S/C23H23ClFNO5/c1-12(2)19(11-27)26-10-16(23(29)30)22(28)15-8-14(20(31-3)9-18(15)26)7-13-5-4-6-17(24)21(13)25/h4-6,8-10,12,19,27H,7,11H2,1-3H3,(H,29,30)/i3D3,11D2
SMILES:
CC(C)C(CO)N1C=C(C(=O)C2=C1C=C(C(=C2)CC3=C(C(=CC=C3)Cl)F)OC)C(=O)O
Molecular Formula:
C₂₃H₁₇D₆ClFNO₅
Molecular Weight:
453.91
Elvitegravir-d6 (Major)
CAS No.: 1131640-69-1
Reference Standards
VCID: VC0030367
Molecular Formula: C₂₃H₁₇D₆ClFNO₅
Molecular Weight: 453.91
CAS No. | 1131640-69-1 |
---|---|
Product Name | Elvitegravir-d6 (Major) |
Molecular Formula | C₂₃H₁₇D₆ClFNO₅ |
Molecular Weight | 453.91 |
IUPAC Name | 6-[(3-chloro-2-fluorophenyl)methyl]-1-(1,1-dideuterio-1-hydroxy-3-methylbutan-2-yl)-4-oxo-7-(trideuteriomethoxy)quinoline-3-carboxylic acid |
Standard InChI | InChI=1S/C23H23ClFNO5/c1-12(2)19(11-27)26-10-16(23(29)30)22(28)15-8-14(20(31-3)9-18(15)26)7-13-5-4-6-17(24)21(13)25/h4-6,8-10,12,19,27H,7,11H2,1-3H3,(H,29,30)/i3D3,11D2 |
SMILES | CC(C)C(CO)N1C=C(C(=O)C2=C1C=C(C(=C2)CC3=C(C(=CC=C3)Cl)F)OC)C(=O)O |
Synonyms | 6-[(3-Chloro-2-fluorophenyl)methyl]-1,4-dihydro-1-[(1S)-1-hydroxymethyl-2-methylpropyl]-7-methoxy-4-oxo-3-quinolinecarboxylic Acid-d5; GS 9137-d5; JTK 303-d5; _x000B_ |
PubChem Compound | 131698857 |
Last Modified | Nov 11 2021 |
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